Cas no 619331-61-2 (Pyrazine, 2-methyl-5-(tributylstannyl)-)

• Product Name: Pyrazine, 2-methyl-5-(tributylstannyl)-
• CAS No: 619331-61-2
• MF: C₁₇H₃₂N₂Sn
• MW: 383.159383773804
• CID: 4071757
• PubChem ID: 59693794
• Update Time: 2025-06-11

Pyrazine, 2-methyl-5-(tributylstannyl)- Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2-methyl-5-(tributylstannyl)-
• 2-methyl-5-(tributylstannyl)pyrazine
• DB-377621
• EN300-6495174
• 619331-61-2
• 891-939-2

• Inchi： 1S/C5H5N2.3C4H9.Sn/c1-5-4-6-2-3-7-5;3*1-3-4-2;/h3-4H,1H3;3*1,3-4H2,2H3;
• InChI Key： IQXWKNZHYMJMIG-UHFFFAOYSA-N
• SMILES： C1(C)=NC=C([Sn](CCCC)(CCCC)CCCC)N=C1

Computed Properties

• Exact Mass: 384.158752Da
• Monoisotopic Mass: 384.158752Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8Ų

Additional information on Pyrazine, 2-methyl-5-(tributylstannyl)-

Pyrazine, 2-methyl-5-(tributylstannyl)- (CAS No. 619331-61-2)

Pyrazine, 2-methyl-5-(tributylstannyl)- is a highly specialized organic compound with the CAS registry number 619331-61-2. This compound belongs to the class of pyrazines, which are six-membered aromatic heterocycles containing two nitrogen atoms at positions 1 and 4. The structure of this compound is characterized by a methyl group at position 2 and a tributylstannyl group at position 5, making it a unique derivative with potential applications in various fields of chemistry and materials science.

The tributylstannyl group (-SnBu₃) is a common substituent in organostannanes, which are widely used in cross-coupling reactions, particularly the Suzuki-Miyaura coupling. This group imparts steric and electronic properties to the molecule, enhancing its reactivity and versatility in synthetic chemistry. The methyl group at position 2 further modulates the electronic environment of the pyrazine ring, making this compound an interesting candidate for further functionalization and exploration in advanced materials.

Recent studies have highlighted the potential of pyrazine derivatives in the development of novel materials for optoelectronic applications. Pyrazine-based compounds are known for their strong absorption bands in the visible region, which makes them suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. The presence of the tributylstannyl group in Pyrazine, 2-methyl-5-(tributylstannyl)- could enhance its electron-donating properties, making it a promising candidate for such applications.

In addition to its potential in materials science, Pyrazine, 2-methyl-5-(tributylstannyl)- has also been explored in medicinal chemistry. The pyrazine scaffold is known to exhibit diverse biological activities, including anti-inflammatory, antifungal, and anticancer properties. The substitution pattern of this compound could be exploited to design bioactive molecules with improved pharmacokinetic profiles and therapeutic efficacy.

The synthesis of Pyrazine, 2-methyl-5-(tributylstannyl)- typically involves multi-step organic reactions. One common approach is the Stille coupling reaction, where a suitably substituted pyrazine derivative reacts with a tributyltin reagent under palladium catalysis. This method ensures high regioselectivity and yields the desired product with good purity.

From an environmental standpoint, the handling and disposal of Pyrazine, 2-methyl-5-(tributylstannyl)- must adhere to standard laboratory safety protocols. While it is not classified as a hazardous chemical under normal conditions, proper precautions should be taken to minimize exposure and ensure safe working conditions.

In conclusion, Pyrazine, 2-methyl-5-(tributylstannyl)- (CAS No. 619331-61-2) is a versatile organic compound with significant potential in materials science and medicinal chemistry. Its unique structure and functional groups make it an attractive target for further research and development. As new applications continue to emerge, this compound will undoubtedly play a crucial role in advancing our understanding of pyrazine derivatives and their practical uses.